Cas no 25713-24-0 (4-(2-Iodoacetamido)-TEMPO)

4-(2-Iodoacetamido)-TEMPO is a nitroxide spin label reagent widely used in site-directed spin labeling (SDSL) and electron paramagnetic resonance (EPR) studies. Its key advantage lies in the iodoacetamide functional group, which enables selective covalent attachment to cysteine residues in proteins, ensuring precise labeling. The TEMPO moiety provides a stable free radical for EPR spectroscopy, facilitating structural and dynamic analysis of biomolecules. This compound is particularly valuable for probing protein conformations, interactions, and folding mechanisms due to its high reactivity and specificity. Its compatibility with aqueous and organic solvents further enhances its utility in diverse biochemical and biophysical applications.
4-(2-Iodoacetamido)-TEMPO structure
4-(2-Iodoacetamido)-TEMPO structure
Product name:4-(2-Iodoacetamido)-TEMPO
CAS No:25713-24-0
MF:C11H20IN2O2
MW:339.193175315857
MDL:MFCD00010171
CID:255862
PubChem ID:87571836

4-(2-Iodoacetamido)-TEMPO Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinyloxy,4-[(2-iodoacetyl)amino]-2,2,6,6-tetramethyl-
    • 4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical
    • 2-iodo-N-(1-λ<sup>1</sup>-oxidanyl-2,2,6,6-tetramethylpiperidin-4-yl)acetamide
    • 4-(2-Iodoacetamido)-TEMPO
    • 4-Iodacetamido-2,2,6,6-tetramethyl-N-oxido-piperidinyl
    • IASL
    • TMPIA
    • 4-(2-Iodoacetamido)-TEMPO Free Radical
    • 4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-oxyl
    • N-(1-oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide
    • 2,2,6,6-Tetramethylpiperdin-N-1-oxyiodoacetamide
    • N-(Oxyl-2,2,6,6-tetramethylpiperid-4-yl)iodoacetamide
    • N-(1-Oxy-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide
    • 4-(N-Iodoacetamide)-2,2,6,6-tetramethylpiperidine-1-oxyl
    • 4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine-1-oxyl
    • MDL: MFCD00010171
    • Inchi: 1S/C11H20IN2O2/c1-10(2)5-8(13-9(15)7-12)6-11(3,4)14(10)16/h8H,5-7H2,1-4H3,(H,13,15)
    • InChI Key: UCTVRHAKQRFPEZ-UHFFFAOYSA-N
    • SMILES: IC([H])([H])C(N([H])C1([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])N(C(C([H])([H])[H])(C([H])([H])[H])C1([H])[H])[O])=O |^1:34|

Computed Properties

  • Exact Mass: 339.05700
  • Monoisotopic Mass: 339.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Tautomer Count: 3
  • Topological Polar Surface Area: 33.3
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Light orange powder
  • Density: 1.4360 (estimate)
  • Melting Point: 125.0 to 129.0 deg-C
  • Boiling Point: 428.8°Cat760mmHg
  • Flash Point: 213.1°C
  • PSA: 32.34000
  • LogP: 2.23350
  • Solubility: Not determined

4-(2-Iodoacetamido)-TEMPO Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8°C

4-(2-Iodoacetamido)-TEMPO Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB137194-100mg
4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-oxyl, 96%; .
25713-24-0 96%
100mg
€180.40 2024-04-15
A2B Chem LLC
AB65689-100mg
4-(2-Iodoacetamido)-tempo
25713-24-0 >98.0%(HPLC)
100mg
$273.00 2024-04-20
Aaron
AR003KP1-100mg
4-(2-IODOACETAMIDO)-TEMPO
25713-24-0 98%
100mg
$203.00 2025-01-22
1PlusChem
1P003KGP-10mg
4-(2-IODOACETAMIDO)-TEMPO
25713-24-0 98%
10mg
$99.00 2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1451559-1g
4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical
25713-24-0 98%
1g
¥4030 2023-04-14
Ambeed
A750156-1g
4-(2-IOdoacetamido)-tempo
25713-24-0 95%
1g
$436.00 2022-03-01
abcr
AB137194-100 mg
4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-oxyl; 96%
25713-24-0
100MG
€179.70 2022-03-05
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
I0487-100MG
4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical
25713-24-0 >98.0%(HPLC)
100mg
¥190.00 2024-04-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
I861777-100mg
4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical
25713-24-0 ≥98%(HPLC)
100mg
728.10 2021-05-17
TRC
I685508-25mg
4-(2-Iodoacetamido)-TEMPO
25713-24-0
25mg
$ 173.00 2023-04-15

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